Cas no 1806986-30-0 (3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1806986-30-0
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4875280
• Update Time: 2025-10-12

3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2O/c9-6(10)4-1-3(2-14)5(8(11,12)13)15-7(4)16/h1,6H,(H,15,16)
• InChI Key： VLGFXNKKZNBLDQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C(F)F)C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 437
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9

Additional information on 3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine

3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1806986-30-0, commonly referred to as 3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This pyridine derivative is characterized by the presence of a cyano group at position 3, a difluoromethyl group at position 5, a hydroxyl group at position 6, and a trifluoromethyl group at position 2. These substituents collectively influence the compound's electronic properties, reactivity, and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The cyano group in this compound is known to enhance electron-withdrawing effects, which can modulate the compound's interactions with biological targets. Similarly, the trifluoromethyl group contributes to increased lipophilicity and stability, making it a valuable substituent in medicinal chemistry.

The synthesis of 3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine ring. Advanced techniques such as Suzuki coupling or Buchwald-Hartwig amination are often employed to introduce the desired substituents. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Studies have demonstrated that certain pyridine derivatives exhibit potent activity against bacterial and fungal pathogens. The presence of fluorinated groups in this compound may further enhance its antimicrobial properties by improving its ability to penetrate microbial membranes and disrupt cellular functions.

In addition to its antimicrobial potential, 3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine has shown promise in cancer research. Preclinical studies suggest that this compound may inhibit key enzymes involved in tumor progression, such as protein kinases and histone deacetylases (HDACs). The hydroxyl group at position 6 plays a critical role in these interactions, acting as a hydrogen bond donor and enhancing the compound's binding affinity to target proteins.

The electronic properties of this compound have also made it an interesting candidate for use in organic electronics. The pyridine ring serves as a conjugated system that facilitates electron delocalization, while the fluorinated substituents contribute to increased stability and thermal resistance. Researchers are actively exploring its potential as a component in organic light-emitting diodes (OLEDs) and other electronic devices.

From an environmental perspective, understanding the fate and behavior of 3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine in natural systems is crucial for assessing its ecological impact. Studies have shown that fluorinated compounds can persist in the environment due to their strong carbon-fluorine bonds. However, recent research has focused on developing biodegradation pathways for such compounds, potentially mitigating their environmental footprint.

In conclusion, 3-Cyano-5-(difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine represents a versatile molecule with diverse applications across multiple fields. Its unique structure, combined with advancements in synthetic methods and biological testing, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.